ethyl 2-amino-5,6,7,8,9,10,11,12,13,14-decahydro-4H-cyclotrideca[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 15-amino-14-thiabicyclo[11.3.0]hexadeca-1(13),15-diene-16-carboxylate
• InChI: InChI=1S/C18H29NO2S/c1-2-21-18(20)16-14-12-10-8-6-4-3-5-7-9-11-13-15(14)22-17(16)19/h2-13,19H2,1H3
• InChI Key: SXFRJEHYTUUCPQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCCCCCCCCC2)N
• Molecular Formula: C18H29NO2S
• Molecular Weight: 323.5 g/mol
• CAS No.: 438220-57-6

Description

Ethyl 2-amino-5,6,7,8,9,10,11,12,13,14-decahydro-4H-cyclotrideca[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C18H29NO2S and its molecular weight is 323.5g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Ethyl 2-amino-5,6,7,8,9,10,11,12,13,14-decahydro-4H-cyclotrideca[b]thiophene-3-carboxylate has been used in the synthesis of various chemical compounds, demonstrating its versatility in organic chemistry. For instance, it has been employed in the creation of novel azo-Schiff bases (Menati et al., 2020), and in the synthesis of new polyfunctionally substituted indeno[2,1-b]thiophene compounds (Fu & Wang, 2008).

Crystal Structure Studies

• The compound has been the focus of crystal structure studies, providing insights into its molecular configuration and potential applications in materials science. For example, researchers have used single-crystal X-ray diffraction methods to explore its structure (Fatima et al., 2022).

Applications in Dye and Pigment Synthesis

• This chemical has shown applications in the field of dyes and pigments. It has been a key component in the synthesis of various dyes and pigments, demonstrating its utility in the textile industry (Sabnis & Rangnekar, 1992), (Rangnekar et al., 1999).

Biological and Pharmacological Studies

• The compound has been a precursor in the synthesis of various biologically active molecules. Its derivatives have been evaluated for potential antimicrobial and antioxidant activities, highlighting its significance in medicinal chemistry (Raghavendra et al., 2016), (Mohareb et al., 2016).

Heterocyclic Chemistry

• It plays a critical role in the synthesis of heterocyclic compounds, which are vital in the development of new drugs and materials. Its use in the synthesis of thiophene derivatives and its involvement in complex reactions highlight its importance in this branch of chemistry (Abaee & Cheraghi, 2013), (Al-Obaid et al., 1998).